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Compound of Interest

Compound Name: 3-Heptanethiol

Cat. No.: B13307401

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety data and handling precautions for 3-
Heptanethiol (CAS No. 1639-07-2). The information is intended to support researchers,
scientists, and professionals in drug development in the safe handling and use of this
compound. All quantitative data has been summarized in structured tables for ease of
reference, and logical workflows for handling and personal protective equipment are visualized
using diagrams.

Chemical and Physical Properties

3-Heptanethiol is a colorless liquid with a strong odor.[1] Understanding its physical and
chemical properties is fundamental to its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula C7H16S [2][3]
Molecular Weight 132.27 g/mol [2][4]

CAS Number 1639-07-2 [2]
Appearance Colorless liquid [1][5]

Odor Strong odor [1]

Boiling Point 351°F (177.2°C) [1]

Freezing Point

-46°F (-43.3°C)

[1]

Solubility

Insoluble in water

[1]

Vapor Pressure

Data not available

Flash Point

Data not available

Autoignition Temperature Data not available

Hazard Identification and Classification

3-Heptanethiol is classified as a hazardous substance. The following table summarizes its
GHS classification.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour.

Skin irritation Category 2 H315: Causes skin irritation.[6]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L
irritation irritation.[6]
Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation.[5][6]

H336: May cause drowsiness

or dizziness.

H304: May be fatal if

Aspiration hazard Category 1 )
swallowed and enters airways.

Hazardous to the aquatic
environment, short-term Category 1 H400: Very toxic to aquatic life.

(acute)

Hazardous to the aquatic ] o
) H410: Very toxic to aquatic life
environment, long-term Category 1 ) ]
) with long lasting effects.
(chronic)

Signal Word: Danger

First-Aid Measures

In case of exposure to 3-Heptanethiol, immediate medical attention is crucial. The following
are first-aid measures to be taken.
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Exposure Route First-Aid Measures Reference

Remove person to fresh air
and keep comfortable for
) breathing. If not breathing, give
Inhalation . o 5171
artificial respiration. Get
medical attention if symptoms

occur.

Take off immediately all
contaminated clothing. Rinse
skin with water or shower.
Skin Contact Wash off immediately with [51[7]
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact Remove contact lenses, if [516]1[7]
present and easy to do.
Continue rinsing. Get medical

attention.

Do NOT induce vomiting.
Clean mouth with water and
drink afterwards plenty of
Ingestion water. Never give anything by [7]
mouth to an unconscious
person. Call a physician

immediately.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 3-
Heptanethiol.
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Safe Handling Workflow

The following diagram illustrates the recommended workflow for handling 3-Heptanethiol from
receipt to disposal.

Personal Protective Equipment (PPE)

Required PPE for Handling 3-Heptanethiol

v v

Eye/Face Protection Skin Protection Respiratory Protection
(Safety glasses with side-shields or goggles) (Chemical-resistant gloves and protective clothing) (NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is experienced)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Heptanethiol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13307401#safety-data-sheet-sds-and-handling-
precautions-for-3-heptanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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